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Compound of Interest

Compound Name: Maleic Acid-d2

Cat. No.: B3044134 Get Quote

An In-depth Technical Guide on the Physical State and Appearance of Maleic Acid-d2

Introduction
Maleic Acid-d2, also known as (Z)-2,3-dideuteriobut-2-enedioic acid, is the deuterium-labeled

form of maleic acid.[1][2] In this stable isotope-labeled compound, the two hydrogen atoms on

the carbon-carbon double bond are replaced with deuterium. This isotopic substitution makes

Maleic Acid-d2 a valuable tool in various research applications, including metabolic studies,

mechanistic investigations, and as an internal standard for quantitative analysis by Nuclear

Magnetic Resonance (NMR) or Mass Spectrometry (MS).[1] Deuteration can potentially

influence the pharmacokinetic and metabolic profiles of drug molecules.[1] This technical guide

provides a comprehensive overview of the physical and chemical properties of Maleic Acid-d2,

with a focus on its physical state and appearance.

Physical and Chemical Properties
Maleic Acid-d2 is a white to off-white solid at room temperature.[1] It is the cis-isomer of

butenedioic acid, with its trans-isomer being fumaric acid.[3] The physical properties of Maleic
Acid-d2 are summarized in the table below.
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Property Value Source

Appearance White to off-white solid [1]

Molecular Formula
C4H2D2O4 (or

HO2CCD=CDCO2H)
[4][5][6]

Molecular Weight 118.08 g/mol [2][5]

Melting Point 137-140 °C [7][8]

Isotopic Purity ≥98 atom % D [6][7]

Solubility Soluble in water [3][9][10]

Experimental Protocols
While specific, detailed experimental protocols for the synthesis and characterization of Maleic
Acid-d2 are not extensively published in open literature, standard analytical techniques are

employed to verify its identity and purity.

1. Determination of Physical Appearance: The physical appearance is determined by visual

inspection of the purified solid material under controlled lighting conditions. The color and form

(e.g., crystalline, powder) are recorded.

2. Melting Point Determination: The melting point is a key indicator of purity and is typically

determined using a calibrated melting point apparatus. A small amount of the solid is packed

into a capillary tube and heated at a controlled rate. The temperature range over which the

substance melts is recorded. For Maleic Acid-d2, the reported melting point is in the range of

137-140 °C.[7][8]

3. Spectroscopic Analysis:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is used to confirm the absence

or significant reduction of protons at the 2 and 3 positions, verifying successful deuteration.

¹³C NMR provides information about the carbon skeleton.

Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight of

Maleic Acid-d2, which is higher than that of unlabeled maleic acid due to the presence of
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two deuterium atoms.[7]

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the functional groups

present in the molecule, such as the C=O and O-H stretches of the carboxylic acid groups

and the C=C double bond. The C-D bond vibrations will also be present at a lower frequency

than C-H vibrations.

Visualizations
The following diagrams illustrate the chemical context and a typical characterization workflow

for Maleic Acid-d2.
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Caption: Chemical relationships of Maleic Acid-d2.
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Physical and Chemical Characterization Workflow
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Caption: Workflow for characterization of Maleic Acid-d2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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